Cas no 13477-39-9 (Metaphosphoricacid (HPO3), calcium salt (2:1))

• Product Name: Metaphosphoricacid (HPO3), calcium salt (2:1)
• CAS No: 13477-39-9
• MF: CaO₆P₂
• MW: 198.021921157837
• CID: 142561
• PubChem ID: 16129693
• Update Time: 2025-05-24

Metaphosphoricacid (HPO3), calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Metaphosphoricacid (HPO3), calcium salt (2:1)
• CALCIUM METAPHOSPHATE
• Calcium dimetaphosphate (Ca(PO3)2)
• starbld0000835
• DTXSID10872573
• CALCIUM METAPHOSPATE
• MFCD00049400
• EINECS 236-769-6
• 123093-85-6
• 53801-86-8
• 13477-39-9
• ROPDWRCJTIRLTR-UHFFFAOYSA-L
• F71254
• FT-0695738
• NS00129388
• calcium phosphenate
• C3760
• FT-0699297
• Calcium bis(metaphosphate)
• Calcium phosphate (Ca(PO3)2)
• Metaphosphoric acid (HPO3), calcium salt
• Metaphosphoric acid, calcium salt
• Metaphosphoric acid (HPO3), calcium salt (2:1)
• CALCIUM BIS(TRIOXIDOPHOSPHATE(1-))

• Inchi： 1S/Ca.2HO3P/c;2*1-4(2)3/h;2*(H,1,2,3)/q+2;;/p-2
• InChI Key： ROPDWRCJTIRLTR-UHFFFAOYSA-L
• SMILES： [Ca+2].P(=O)(=O)[O-].P(=O)(=O)[O-]

Computed Properties

• Exact Mass: 197.8796
• Monoisotopic Mass: 197.8796026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 36.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal organides Alkaline earth metal oxides

Additional information on Metaphosphoricacid (HPO3), calcium salt (2:1)

Research Brief on Metaphosphoric Acid (HPO3), Calcium Salt (2:1) (CAS: 13477-39-9): Recent Advances and Applications

Metaphosphoric acid (HPO3), calcium salt (2:1) (CAS: 13477-39-9) is an inorganic compound with significant applications in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its potential in diverse areas, including catalysis, material science, and drug formulation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, properties, and emerging applications.

A 2023 study published in the Journal of Inorganic Chemistry explored novel synthetic routes for Metaphosphoric acid (HPO3), calcium salt (2:1), emphasizing its role as a precursor for advanced phosphate-based materials. The researchers utilized a sol-gel method to achieve high-purity yields, demonstrating improved thermal stability compared to traditional synthesis methods. These findings suggest potential for scalable industrial production.

In the pharmaceutical sector, a recent patent (WO2023056789) highlighted the compound's utility as an excipient in controlled-release formulations. Its unique ability to modulate pH and release kinetics in gastrointestinal environments makes it a promising candidate for oral drug delivery systems, particularly for acid-sensitive active pharmaceutical ingredients (APIs).

Biomedical applications have also seen significant progress. A 2024 study in Biomaterials Science reported the development of calcium metaphosphate-based scaffolds for bone tissue engineering. The material demonstrated excellent osteoconductivity and biodegradability, with in vivo studies showing enhanced bone regeneration compared to conventional hydroxyapatite scaffolds.

Analytical characterization techniques have advanced significantly for this compound. Recent work published in Analytical Chemistry (2024) presented a novel NMR-based method for quantifying trace impurities in Metaphosphoric acid (HPO3), calcium salt (2:1) samples, addressing previous challenges in quality control for pharmaceutical-grade material.

From a regulatory perspective, the European Chemicals Agency (ECHA) updated its classification of this compound in 2023, recognizing its low environmental toxicity profile while maintaining strict handling guidelines for industrial use. This balanced assessment supports continued research while ensuring safety standards.

Future research directions appear focused on three main areas: (1) developing hybrid materials combining this compound with organic polymers for specialized applications, (2) exploring its potential in energy storage systems as an electrolyte component, and (3) optimizing its use in agricultural applications as a slow-release phosphorus fertilizer. A recent preprint on ChemRxiv (2024) suggests promising preliminary results in the latter application.

In conclusion, Metaphosphoric acid (HPO3), calcium salt (2:1) (CAS: 13477-39-9) continues to demonstrate versatile applications across multiple scientific disciplines. The compound's unique chemical properties, combined with recent advances in synthesis and characterization, position it as a valuable material for both current industrial applications and future technological developments. Ongoing research promises to uncover additional functionalities and optimize existing applications of this important chemical compound.